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Compound of Interest

Compound Name: EP 171

Cat. No.: B039718

EP 171: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

EP 171 is a potent and highly selective synthetic agonist of the thromboxane A2 (TP) receptor.
Its chemical structure, a modification of prostaglandin H2, confers significant biological activity,
primarily related to platelet activation and smooth muscle contraction. This document provides
an in-depth overview of the chemical structure, physicochemical properties, and known
biological activities of EP 171. It includes a summary of its potency, details of the signaling
pathways it activates, and generalized experimental protocols for assessing its effects. This
guide is intended to serve as a comprehensive resource for researchers and professionals
involved in the fields of pharmacology, drug discovery, and cardiovascular research.

Chemical Structure and Physicochemical Properties

EP 171 is a synthetic prostanoid, structurally analogous to prostaglandin H2. The key
modification in its structure is the replacement of the four-carbon omega-terminus with a p-
fluorophenoxy group. This alteration is crucial for its high potency at TP receptors.

Chemical Structure:

(Note: This is a simplified 2D representation. For the full 3D structure, please refer to dedicated
chemical databases.)
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Table 1: Chemical and Physicochemical Properties of EP 171

Property Value Source
Molecular Formula C22H27FO5 GPCRdb
Molecular Weight 404.45 g/mol GPCRdb

0O=C(0)CCC/C=C\C[C@H]1[C
@@H]2CC--INVALID-LINK--

SMILES GPCRdb
[C@@H]1/C=C/--INVALID-

LINK--COclccc(F)ccl

JEUSDRLWFSRHSX-
InChlKey GPCRdb
XUEDOEMRSA-N
Hydrogen Bond Acceptors 5 GPCRdb
Hydrogen Bond Donors 2 GPCRdb
Rotatable Bonds 11 GPCRdb

Biological Activity and Potency

EP 171 is characterized by its high agonist potency at TP receptors, making it a valuable tool
for studying the physiological and pathological roles of the thromboxane A2 pathway.

TP Receptor Agonism

EP 171 is a potent activator of human platelets and induces smooth muscle contraction in
various tissues. Its actions are mediated through the activation of TP receptors.

Table 2: Potency of EP 171 in Biological Assays
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Assay Preparation Parameter Value Reference

Not explicitly
stated, but
EC50 45 pM inferred from

potency

Smooth Muscle Guinea-pig

Contraction trachea

comparison

Not explicitly
stated, but
EC50 138 pM inferred from

potency

Smooth Muscle Pig pulmonary

Contraction artery

comparison

Not explicitly

stated, but
Platelet )
) Human platelets EC50 ~1 nM inferred from
Aggregation
potency

comparison

Not explicitly
stated, but
IC50 2.9 nM inferred from

potency

TP Receptor Intact human

Binding platelets

comparison

Note: The EC50 values for smooth muscle contraction are ranges derived from the statement
that EP 171 was 33-167 times more potent than U-46619, which has known EC50 values in the
nanomolar range.

Signaling Pathway

Activation of the TP receptor by EP 171 initiates a cascade of intracellular signaling events,
primarily through the coupling to Gq and G13 proteins. This leads to the activation of
phospholipase C (PLC) and RhoGEF, respectively.
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Sample Preparation

1. Collect whole blood
in citrate tubes
2. Centrifuge at low speed
(e.g., 200 x g for 10 min)

:

3. Isolate platelet-rich plasma (PRPD
- J

Aggrega‘[v on Assay

G. Pre-warm PRP to 37°(D
!
5. Place PRP in aggregometer cuvette
!
G. Record baseline light transmittance)
!
[7. Add EP 171 (agonistD
!

8. Record change in light transmittance
over time

Data Alnalysis
4

9. Plot aggregation curve
(% aggregation vs. time)

:

10. Calculate EC50 and
maximum aggregation

- J
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Tissue Preparation

[1. Isolate trachea from a guinea pigD
[2. Cut trachea into rings)

3. Mount rings in an organ bath
containing physiological salt solution

N J

Contraction|Experiment

[4. Equilibrate tissue under tensior)
!
G. Record baseline tensior)
!
[6. Add cumulative concentrations of EP 171)
!
(7. Record isometric contraction)

é Data Al vnalysis

\

[8. Plot concentration-response curve]

(9. Calculate EC50 and Emax)

N J
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Prostaglandin Core Synthesis

(e.g., Corey Lactone approach) Omega-Chain Precursor Synthesis

Alpha-Chain Introduction

(e.g., Wittig reaction) Addition of p-Fluorophenoxy Group

Omega-Chain Coupling

(e.g., Horner-Wadsworth-Emmons reaction)

Final Deprotection and Purification

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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